6-Chloro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid

• IUPAC Name: 6-chloro-4-oxo-1H-quinoline-2-carboxylic acid
• InChI: InChI=1S/C10H6ClNO3/c11-5-1-2-7-6(3-5)9(13)4-8(12-7)10(14)15/h1-4H,(H,12,13)(H,14,15)
• InChI Key: FBHYBXRWVNVMRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=O)C=C(N2)C(=O)O
• Molecular Formula: C10H6ClNO3
• DSSTOX Substance ID: DTXSID90906582
• Molecular Weight: 223.61 g/mol
• CAS RN: 10174-72-8

Description

“6-Chloro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid” is a compound that belongs to the quinolone family. Quinolone is a privileged scaffold in medicinal chemistry and 4-Quinolone-3-Carboxamides have been reported to harbor vast therapeutic potential. The quinolone itself is a privileged scaffold in terms of its druggability, finding its utility in drugs ranging from anticancer, antibacterial and antiviral to cystic fibrosis and cardiotonic.

Synthesis Analysis

The synthesis of 1-allyl-6-chloro-4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives has been reported. The methodology adopted provides a robust pathway for the convenient synthesis of N-1 substituted 4-Quinolone-3-Carboxamides which can then be explored for their therapeutic potential. This methodology may also be adaptable for the derivatization of other such less reactive carboxylate species.

Molecular Structure Analysis

The molecular formula of “6-Chloro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid” is C10H6ClNO3. The compound has a molar refractivity of 52.2±0.5 cm^3 and a polarizability of 20.7±0.5 10^-24 cm^3.

Chemical Reactions Analysis

The compound has been used in the synthesis of 1-allyl-6-chloro-4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamides. The reaction involves the coupling of aniline and quinolone.

Physical And Chemical Properties Analysis

The compound has a density of 1.7±0.1 g/cm^3, a boiling point of 474.5±47.0 °C at 760 mmHg, and a flash point of 240.8±29.3 °C. It has a polar surface area of 79 Å^2.

Scientific Research Applications

Synthesis of Quinolone Derivatives

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HIV-1 Replication Inhibition

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Reverse Transcriptase Inhibition

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Antibacterial Activity

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Antifungal Activity

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Intermediate in Drug Synthesis

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Mechanism of Action

Target of Action

It is known that quinolone compounds, which this molecule is a derivative of, have a broad range of targets due to their versatile scaffold . They are used in drugs ranging from anticancer, antibacterial, and antiviral to cystic fibrosis and cardiotonic .

Mode of Action

Quinolones are known to interact with their targets in various ways, leading to different therapeutic effects . For instance, some quinolones act as signaling molecules controlling the population density of Pseudomonas spp., a mechanism of action known as quorum sensing .

Biochemical Pathways

Quinolones are known to affect a variety of pathways due to their broad range of targets .

Pharmacokinetics

The structure-activity relationship study of fluoroquinolones suggested that the carboxylic acid or hydrolyzable amide and ester group at c-3 position is essential for activity, and basic group at c-7 can influence the potency and pharmacokinetics of fluoroquinolones .

Result of Action

It is known that quinolones can have a wide range of effects, including antibacterial, antiplasmodial, and cytotoxic potentials .

Action Environment

For instance, when ethylene glycol was used as solvent, the final product isolated was an ester .

Future Directions

The compound and its derivatives have vast therapeutic potential and can be explored further for their utility in various drugs. The synthesis methodology can also be adapted for the derivatization of other less reactive carboxylate species.